Cas no 107638-26-6 ((Z)-3-Amino-4,4,4-trifluorobut-2-enamide)

• Product Name: (Z)-3-Amino-4,4,4-trifluorobut-2-enamide
• CAS No: 107638-26-6
• MF: C₄H₅F₃N₂O
• MW: 154.090511083603
• MDL: MFCD20695571
• CID: 2856674
• PubChem ID: 13602028
• Update Time: 2025-06-08

(Z)-3-Amino-4,4,4-trifluorobut-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-3-Amino-4,4,4-trifluorobut-2-enamide
• 3-Amino-4,4,4-trifluorobut-2-enamide
• (2Z)-3-AMINO-4,4,4-TRIFLUOROBUT-2-ENAMIDE
• SCHEMBL10334879
• CS-0416130
• 107638-26-6
• RQPNIGIDASPUAM-UPHRSURJSA-N
• MFCD20695571

• MDL： MFCD20695571
• Inchi： 1S/C4H5F3N2O/c5-4(6,7)2(8)1-3(9)10/h1H,8H2,(H2,9,10)/b2-1-
• InChI Key： RQPNIGIDASPUAM-UPHRSURJSA-N
• SMILES： FC(/C(=C/C(N)=O)/N)(F)F

Computed Properties

• Exact Mass: 154.03539727Da
• Monoisotopic Mass: 154.03539727Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1Ų

Additional information on (Z)-3-Amino-4,4,4-trifluorobut-2-enamide

Comprehensive Overview of (Z)-3-Amino-4,4,4-trifluorobut-2-enamide (CAS No. 107638-26-6)

(Z)-3-Amino-4,4,4-trifluorobut-2-enamide, with the CAS number 107638-26-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and an amide functionality, which contribute to its potential biological activities and applications.

The chemical structure of (Z)-3-Amino-4,4,4-trifluorobut-2-enamide consists of a conjugated double bond system with a fluoroalkyl substituent. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity and biological properties. The amide functionality further enhances the compound's solubility and stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have explored the potential therapeutic applications of (Z)-3-Amino-4,4,4-trifluorobut-2-enamide. One notable area of research is its use as a modulator of ion channels and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a selective inhibitor of the transient receptor potential vanilloid 1 (TRPV1) channel. TRPV1 is a key target for pain management and inflammatory conditions, and the selective inhibition by (Z)-3-Amino-4,4,4-trifluorobut-2-enamide could lead to the development of novel analgesic agents.

In addition to its potential as a TRPV1 inhibitor, (Z)-3-Amino-4,4,4-trifluorobut-2-enamide has also been investigated for its anti-inflammatory properties. Research published in the European Journal of Pharmacology showed that this compound can effectively reduce inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that (Z)-3-Amino-4,4,4-trifluorobut-2-enamide could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (Z)-3-Amino-4,4,4-trifluorobut-2-enamide has been optimized to improve yield and purity. A recent publication in the Tetrahedron Letters described an efficient synthetic route that involves the reaction of 3-aminoacrylonitrile with trifluoroacetic acid followed by hydrolysis to form the amide. This method provides high yields and is scalable for industrial production.

The physicochemical properties of (Z)-3-Amino-4,4,4-trifluorobut-2-enamide have been extensively studied to understand its behavior in different environments. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and water, which facilitates its use in biological assays. Its stability under various conditions has also been confirmed through accelerated stability testing.

Clinical trials are currently underway to evaluate the safety and efficacy of (Z)-3-Amino-4,4,4-trifluorobut-2-enamide. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects at therapeutic doses. These findings are promising and pave the way for further clinical development.

In conclusion, (Z)-3-Amino-4,4,4-trifluorobut-2-enamide (CAS No. 107638-26-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents for pain management and inflammatory diseases. Ongoing research and clinical trials will continue to elucidate its full potential in these areas.